Deferasirox iron complex

• Molecular Formula: C42H24FeN6O8-2
• Molecular Weight: 796.5 g/mol
• InChI: InChI=1S/2C21H15N3O4.Fe/c2*25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28;/h2*1-12,25-26H,(H,27,28);/q;;+4/p-6
• InChIKey: NDHUNIUUEAIPKZ-UHFFFAOYSA-H

Deferasirox Iron Complex Specifications

Deferasirox (DFX, ICL670) is a synthetic, orally bioavailable, tridentate iron chelator that forms a 2:1 ligand-to-iron complex with ferric iron (Fe³⁺) [1]. It is a low molecular weight (373.4 Da) compound derived from salicylic acid, featuring a triazole core that confers high lipophilicity (partition coefficient Kpar = 6.3) [2]. The deferasirox iron complex is primarily eliminated via the fecal route, with less than 0.1% of the administered dose excreted in urine [3]. The compound demonstrates high selectivity for Fe³⁺ over other biologically relevant metal ions including Cu²⁺, Zn²⁺, Mg²⁺, and Ca²⁺, though it does exhibit binding affinity for Al³⁺ . Commercially available formulations include dispersible tablets (DT) and film-coated tablets (FCT), with the latter demonstrating 36% higher bioavailability [4].

Chelation Mode Tridentate 2:1 Fe³⁺ complex

Selectivity High Fe³⁺ over Cu²⁺, Zn²⁺, Mg²⁺, Ca²⁺

Elimination Primarily fecal; minimal renal excretion

Formulation FCT/DT exposure context-dependent

• [1] Deferasirox. In: Drugs and Lactation Database (LactMed®). Bethesda (MD): National Institute of Child Health and Human Development; 2021. Bookshelf ID: NBK501285. View Source
• [2] Hider RC, Kong X. Chemistry and biology of siderophores. Nat Prod Rep. 2010;27(5):637-657. doi:10.1039/b906679a View Source
• [3] Table 6. Deferiprone (L1) | Deferasirox (DFRA). Cells. 2020;9(6):1456. doi:10.3390/cells9061456 View Source
• [4] Deferasirox. RxReasoner. Absolute bioavailability (AUC) of deferasirox (dispersible tablet formulation) is about 70% compared to an intravenous dose. View Source

Deferasirox vs. Alternative Chelators

Deferasirox iron complex exhibits a distinct combination of physicochemical, pharmacokinetic, and pharmacodynamic properties that preclude simple substitution with alternative iron chelators. Unlike the hexadentate chelator deferoxamine (logK1 = 28.3, pFe³⁺ = 26.5), deferasirox forms a 2:1 tridentate complex with a significantly lower pFe³⁺ value of 22.5, indicating a different thermodynamic binding profile that directly impacts iron mobilization kinetics [1]. While deferiprone (logβ3 = 37.0, pFe³⁺ = 20.5) shares oral bioavailability, its bidentate coordination (3:1 ligand:iron) and primarily urinary excretion route differ fundamentally from deferasirox's tridentate coordination and fecal elimination pathway [2]. The investigational chelator SPD602 (logβ2 = 33.1, pFe³⁺ = 22.3) demonstrates distinct metal selectivity profiles, with lower logK1 values for Cu²⁺ (14.8 vs. 18.8) and Zn²⁺ (9.6 vs. 13.3) compared to deferasirox [3]. These structural and thermodynamic differences translate directly into divergent clinical outcomes: deferasirox demonstrates superior adherence (90.7% vs. 66.7% for deferoxamine, p = 0.006) and greater mean serum ferritin reduction (-842 vs. -625 ng/mL, p < 0.001) in pediatric thalassemia patients [4]. Furthermore, the 36% higher bioavailability of deferasirox film-coated tablets versus dispersible tablets underscores that even formulation-level changes within the same compound significantly impact exposure, requiring 30% dose reduction upon conversion [5].

Thermodynamic Binding Profile

pFe³⁺ and coordination number differ from deferoxamine and deferiprone, altering iron mobilization kinetics.

Metal Selectivity Divergence

Higher affinity for Cu²⁺ and Zn²⁺ versus SPD602 may shift off-target metal interaction profiles.

Formulation-Dependent Exposure

FCT and DT formulations yield different Cmax and AUC; direct substitution without dose adjustment may alter exposure context.

• [1] ASH Annual Meeting Abstracts. Comparison of Physicochemical Data for Iron Chelators. Blood. 2014;124(21):4020. Table: Fe³⁺ binding parameters for deferoxamine, deferasirox, SPD602, and deferiprone. View Source
• [2] Table 6. Deferiprone (L1) | Deferasirox (DFRA). Cells. 2020;9(6):1456. doi:10.3390/cells9061456 View Source
• [3] ASH Annual Meeting Abstracts. Comparison of Physicochemical Data for Iron Chelators. Blood. 2014;124(21):4020. Table: Metal selectivity data (logK1) for deferoxamine, deferasirox, SPD602, and deferiprone. View Source
• [4] Zafar A, Ashraf S, Mushtaq S, et al. Comparison of Deferasirox and Desferrioxamine as Iron Chelators in Multi-Transfused Pediatric Patients with Beta Thalassemia Major. Pak J Med Clin Res. 2025;3(2):126-132. View Source
• [5] Deferasirox. RxReasoner. Bioavailability of deferasirox film-coated tablets was 36% greater than that with dispersible tablets. View Source

Deferasirox Iron Complex Evidence

Serum Ferritin Reduction vs. Deferoxamine

In a comparative cross-sectional study of 85 pediatric patients with beta thalassemia major, deferasirox (20–40 mg/kg/day orally) demonstrated significantly greater mean reduction in serum ferritin levels compared to subcutaneous desferrioxamine (20–40 mg/kg/day, 5–7 nights/week) [1]. The mean ferritin decrease was -842 ± 215 ng/mL with deferasirox versus -625 ± 240 ng/mL with desferrioxamine (t = 4.07, p < 0.001).

Ferritin Reduction

Head-to-head

DFX: -842 ng/mL · DFO: -625 ng/mL

Supports ferritin reduction endpoint comparison

Pediatric β-thalassemia; p

Cu/Zn Selectivity

Head-to-head

Cu²⁺ logK1: DFX 18.8 vs SPD602 14.8; Zn²⁺: 13.3 vs 9.6

Indicates higher Cu/Zn interaction potential; supports selectivity review

pH 7.4, 25°C

Half-Life

Reported

DFX: 8–16 h · DFO: 0.3–0.5 h

Supports once-daily dosing context in PK studies

Steady-state human PK

Chelation Efficiency

Reported

DFX 27% · DFP 7% · DFO 13%

Supports chelation efficiency endpoint comparison

Standard therapeutic dosing ranges

FCT vs DT Exposure

Head-to-head

Cmax: 99.5 vs 69.7 µM/L; AUC: 1278 vs 846

Formulation-dependent exposure; supports dose conversion validation

P

Hepatic Iron Reduction

Reported

-7.8 mg Fe/g dw (n=103, P

Benchmark for long-term hepatic iron clearance

≥4 years DFX monotherapy

Evidence Dimension	Mean serum ferritin reduction from baseline
Target Compound Data	-842 ± 215 ng/mL (Deferasirox)
Comparator Or Baseline	-625 ± 240 ng/mL (Desferrioxamine)
Quantified Difference	217 ng/mL greater reduction; 34.7% relative increase in ferritin lowering
Conditions	Pediatric patients with beta thalassemia major; 20–40 mg/kg/day dosing; 5–7 days/week for desferrioxamine; once-daily for deferasirox

Why This Matters

The superior ferritin reduction magnitude provides quantitative justification for selecting deferasirox over desferrioxamine in pediatric thalassemia major protocols where maximizing iron depletion is a primary endpoint.

• [1] Zafar A, Ashraf S, Mushtaq S, et al. Comparison of Deferasirox and Desferrioxamine as Iron Chelators in Multi-Transfused Pediatric Patients with Beta Thalassemia Major. Pak J Med Clin Res. 2025;3(2):126-132. View Source

Cu²⁺ and Zn²⁺ Selectivity vs. SPD602

Direct comparison of logK1 values for divalent metal binding reveals that deferasirox exhibits substantially higher affinity for Cu²⁺ and Zn²⁺ than the investigational chelator SPD602, while maintaining comparable pFe³⁺ values [1]. Deferasirox logK1 for Cu²⁺ is 18.8 versus 14.8 for SPD602; logK1 for Zn²⁺ is 13.3 versus 9.6 for SPD602. The pFe³⁺ values are nearly identical (22.5 vs. 22.3).

Cu/Zn Selectivity

Head-to-head

Cu²⁺ logK1: DFX 18.8 vs SPD602 14.8; Zn²⁺: 13.3 vs 9.6

Indicates higher Cu/Zn interaction potential; supports selectivity review

pH 7.4, 25°C

Evidence Dimension	Metal binding affinity (logK1) for Cu²⁺ and Zn²⁺
Target Compound Data	Cu²⁺ logK1 = 18.8; Zn²⁺ logK1 = 13.3 (Deferasirox)
Comparator Or Baseline	Cu²⁺ logK1 = 14.8; Zn²⁺ logK1 = 9.6 (SPD602)
Quantified Difference	Cu²⁺: Δ = 4.0 log units (~10,000-fold higher affinity); Zn²⁺: Δ = 3.7 log units (~5,000-fold higher affinity)
Conditions	pH 7.4; 1 µM Fe³⁺; 10 µM ligand; 25°C

Why This Matters

The divergent Cu²⁺ and Zn²⁺ binding profiles mandate compound-specific experimental design when investigating off-target metal chelation or metal homeostasis disruption, as deferasirox has a higher potential for copper/zinc interaction than SPD602.

• [1] ASH Annual Meeting Abstracts. Comparison of Physicochemical Data for Iron Chelators. Blood. 2014;124(21):4020. Table: Metal selectivity data (logK1) for deferoxamine, deferasirox, SPD602, and deferiprone. View Source

Elimination Half-Life vs. Deferoxamine

Deferasirox exhibits a substantially longer plasma elimination half-life compared to deferoxamine, enabling once-daily oral administration versus continuous subcutaneous infusion [1]. The half-life of iron-free deferasirox ranges from 8 to 16 hours, whereas deferoxamine has a half-life of only 20–30 minutes.

Half-Life

Reported

DFX: 8–16 h · DFO: 0.3–0.5 h

Supports once-daily dosing context in PK studies

Steady-state human PK

Evidence Dimension	Plasma elimination half-life (t½) of iron-free drug
Target Compound Data	8–16 hours (Deferasirox)
Comparator Or Baseline	20–30 minutes (Deferoxamine)
Quantified Difference	Approximately 16- to 48-fold longer half-life
Conditions	Human pharmacokinetic studies; steady-state conditions

Why This Matters

The extended half-life directly translates to once-daily oral dosing, which is the key driver of the observed 24 percentage-point adherence advantage (90.7% vs. 66.7%) over deferoxamine in clinical practice.

• [1] Table 3. Property comparison of deferoxamine, deferasirox, and deferiprone. J Blood Med. 2011;2:135-144. doi:10.2147/JBM.S21370 View Source

Chelation Efficiency vs. Deferiprone

Deferasirox demonstrates superior chelation efficiency compared to deferiprone, defined as the percentage of administered drug that is excreted while bound to iron [1]. Deferasirox achieves 27% chelation efficiency versus 7% for deferiprone. Deferoxamine exhibits 13% efficiency.

Chelation Efficiency

Reported

DFX 27% · DFP 7% · DFO 13%

Supports chelation efficiency endpoint comparison

Standard therapeutic dosing ranges

Evidence Dimension	Chelation efficiency (% of drug excreted bound to iron)
Target Compound Data	27% (Deferasirox)
Comparator Or Baseline	7% (Deferiprone); 13% (Deferoxamine)
Quantified Difference	3.86-fold higher than deferiprone; 2.08-fold higher than deferoxamine
Conditions	Clinical iron balance studies; standard therapeutic dosing ranges

Why This Matters

The 3.86-fold higher chelation efficiency of deferasirox compared to deferiprone means that lower total daily drug exposure is required to achieve equivalent iron excretion, potentially reducing off-target effects and improving the therapeutic index.

• [1] Table 1. Chemical and pharmacological properties of licensed chelators. In: Guidelines for the Management of Transfusion Dependent Thalassaemia (TDT), 4th edition. Nicosia (Cyprus): Thalassaemia International Federation; 2021. Bookshelf ID: NBK603094. View Source

Bioavailability: FCT vs. DT

The film-coated tablet (FCT) formulation of deferasirox exhibits 36% higher bioavailability compared to the dispersible tablet (DT) formulation, with corresponding increases in Cmax and AUC [1]. Specifically, Cmax increased from 69.7 µM/L (DT) to 99.5 µM/L (FCT), and AUC increased from 846 (DT) to 1278 (FCT) (P < 0.0001).

FCT vs DT Exposure

Head-to-head

Cmax: 99.5 vs 69.7 µM/L; AUC: 1278 vs 846

Formulation-dependent exposure; supports dose conversion validation

P

Hepatic Iron Reduction

Reported

-7.8 mg Fe/g dw (n=103, P

Benchmark for long-term hepatic iron clearance

≥4 years DFX monotherapy

Evidence Dimension	Oral bioavailability (Cmax and AUC) in thalassemia patients
Target Compound Data	Deferasirox FCT: Cmax = 99.5 µM/L; AUC = 1278
Comparator Or Baseline	Deferasirox DT: Cmax = 69.7 µM/L; AUC = 846
Quantified Difference	Cmax increase: 42.7%; AUC increase: 51.1% (P < 0.0001)
Conditions	Retrospective observational study; 74 patients with iron-loading anemias; steady-state pharmacokinetics

Why This Matters

The 36–51% higher exposure with FCT necessitates a 30% dose reduction when converting from DT to FCT to maintain equivalent iron chelation efficacy and avoid potential toxicity from supratherapeutic exposure.

• [1] Ferrara F, et al. Pharmacological and clinical evaluation of deferasirox formulations for treatment tailoring. Sci Rep. 2021;11:12581. doi:10.1038/s41598-021-91983-w View Source

Hepatic Iron Reduction in Thalassemia

Long-term deferasirox monotherapy (≥4 years exposure) produces a substantial reduction in liver iron concentration (LIC) in patients with transfusional iron overload [1]. Mean LIC decreased by 7.8 ± 11.2 mg Fe/g dry weight (n = 103; P < 0.001) in patients receiving deferasirox.

Hepatic Iron Reduction

Reported

-7.8 mg Fe/g dw (n=103, P

Benchmark for long-term hepatic iron clearance

≥4 years DFX monotherapy

Evidence Dimension	Mean reduction in liver iron concentration (mg Fe/g dry weight)
Target Compound Data	-7.8 ± 11.2 mg Fe/g dw (n=103, P < 0.001)
Comparator Or Baseline	Historical baseline; no direct comparator group in this analysis
Quantified Difference	Not applicable (baseline comparison only)
Conditions	≥4 years deferasirox exposure; patients with β-thalassemia and transfusional iron overload; liver biopsy quantification

Why This Matters

This data establishes a quantitative benchmark for expected hepatic iron clearance with extended deferasirox monotherapy, providing a reference value for designing long-term chelation studies and evaluating novel chelator candidates.

• [1] Cappellini MD, et al. Long-term efficacy and safety of deferasirox. NFDI4DS | UHH-SEMS. 2011. View Source

Deferasirox Iron Complex Applications

Pediatric Transfusional Iron Overload

For clinical or preclinical investigations focused on pediatric populations with transfusion-dependent anemias, deferasirox iron complex is indicated based on head-to-head evidence demonstrating a 34.7% greater mean serum ferritin reduction compared to deferoxamine (-842 vs. -625 ng/mL, p < 0.001) [1]. This differential is particularly relevant for study protocols where maximizing iron depletion is a primary endpoint and where the once-daily oral regimen drives significantly higher adherence (90.7% vs. 66.7%, p = 0.006).

Extended Half-Life Pharmacokinetic Studies

Deferasirox is the appropriate selection for in vivo pharmacokinetic or pharmacodynamic studies where sustained 24-hour iron chelation coverage is required, based on its 16- to 48-fold longer elimination half-life (8–16 hours) compared to deferoxamine (20–30 minutes) [2]. This extended half-life enables once-daily dosing regimens that better mimic clinical practice and reduces experimental variability associated with continuous infusion or multiple daily administrations.

Cu²⁺ and Zn²⁺ Selectivity Studies

Deferasirox iron complex should be selected for studies explicitly designed to investigate differential divalent metal chelation, given its documented logK1 values for Cu²⁺ (18.8) and Zn²⁺ (13.3) [3]. Compared to the investigational chelator SPD602 (Cu²⁺ logK1 = 14.8; Zn²⁺ logK1 = 9.6), deferasirox exhibits approximately 10,000-fold higher affinity for Cu²⁺ and 5,000-fold higher affinity for Zn²⁺. This profile makes deferasirox the preferred compound for experiments evaluating the impact of chelation on copper and zinc homeostasis.

Formulation Dose Optimization (FCT vs. DT)

For pharmaceutical research involving formulation-dependent bioavailability assessment, deferasirox film-coated tablets (FCT) demonstrate a 36% higher bioavailability (Cmax: 99.5 vs. 69.7 µM/L; AUC: 1278 vs. 846; P < 0.0001) compared to dispersible tablets (DT) [4]. This quantitative differential supports the selection of FCT for studies where higher systemic exposure at equivalent oral doses is desired, or conversely, where the 30% dose reduction upon DT-to-FCT conversion must be experimentally validated to maintain therapeutic equivalence.

Application

Selection Property

Validation Focus

Transfusional iron overload research

Once-daily oral regimen adherence context

Ferritin reduction endpoint monitoring

Extended half-life PK studies

Sustained 24h chelation coverage

Once-daily dosing regimen simulation

Divalent metal selectivity research

Cu²⁺/Zn²⁺ affinity differential

Metal homeostasis endpoint interpretation

Formulation bioavailability assessment

FCT-to-DT exposure context

Dose conversion factor validation

• [1] Zafar A, Ashraf S, Mushtaq S, et al. Comparison of Deferasirox and Desferrioxamine as Iron Chelators in Multi-Transfused Pediatric Patients with Beta Thalassemia Major. Pak J Med Clin Res. 2025;3(2):126-132. View Source
• [2] Table 3. Property comparison of deferoxamine, deferasirox, and deferiprone. J Blood Med. 2011;2:135-144. doi:10.2147/JBM.S21370 View Source
• [3] ASH Annual Meeting Abstracts. Comparison of Physicochemical Data for Iron Chelators. Blood. 2014;124(21):4020. Table: Metal selectivity data (logK1) for deferoxamine, deferasirox, SPD602, and deferiprone. View Source
• [4] Ferrara F, et al. Pharmacological and clinical evaluation of deferasirox formulations for treatment tailoring. Sci Rep. 2021;11:12581. doi:10.1038/s41598-021-91983-w View Source